Cas no 2229306-18-5 (2-(3-methylpyrazin-2-yl)-2-oxoacetic acid)
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid
- EN300-1743982
- 2229306-18-5
-
- Inchi: 1S/C7H6N2O3/c1-4-5(6(10)7(11)12)9-3-2-8-4/h2-3H,1H3,(H,11,12)
- InChI Key: VGNJCFFKQLFQKQ-UHFFFAOYSA-N
- SMILES: O=C(C(=O)O)C1C(C)=NC=CN=1
Computed Properties
- Exact Mass: 166.03784206g/mol
- Monoisotopic Mass: 166.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 80.2Ų
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1743982-0.05g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 0.05g |
$924.0 | 2023-09-20 | ||
| Enamine | EN300-1743982-0.1g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 0.1g |
$968.0 | 2023-09-20 | ||
| Enamine | EN300-1743982-0.25g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 0.25g |
$1012.0 | 2023-09-20 | ||
| Enamine | EN300-1743982-0.5g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 0.5g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1743982-1.0g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 1g |
$1100.0 | 2023-05-23 | ||
| Enamine | EN300-1743982-2.5g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 2.5g |
$2155.0 | 2023-09-20 | ||
| Enamine | EN300-1743982-5.0g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 5g |
$3189.0 | 2023-05-23 | ||
| Enamine | EN300-1743982-10.0g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 10g |
$4729.0 | 2023-05-23 | ||
| Enamine | EN300-1743982-1g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 1g |
$1100.0 | 2023-09-20 | ||
| Enamine | EN300-1743982-5g |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid |
2229306-18-5 | 5g |
$3189.0 | 2023-09-20 |
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid
Introduction to 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid (CAS No. 2229306-18-5)
2-(3-methylpyrazin-2-yl)-2-oxoacetic acid (CAS No. 2229306-18-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylpyrazine-2-carboxylic acid, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
Chemical Structure and Properties: 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid is a derivative of pyrazine, a heterocyclic aromatic compound. The molecule consists of a pyrazine ring substituted with a methyl group at the 3-position and an acetic acid moiety attached to the 2-position. This structure imparts the compound with distinct chemical properties, including high stability and solubility in polar solvents such as water and methanol. The presence of the carboxylic acid group also confers acidic properties, making it suitable for various chemical reactions and biological applications.
Synthesis Methods: The synthesis of 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid has been explored through several methodologies. One common approach involves the reaction of 3-methylpyrazine with an appropriate carboxylic acid precursor, followed by oxidation to form the final product. Recent studies have also reported more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalytic methods using metal complexes. These advancements have not only improved the yield and purity of the compound but also reduced the environmental impact of its production.
Biological Activities: The biological activities of 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid have been a focus of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. Additionally, preliminary in vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting potential anticancer activities.
Clinical Applications: The potential clinical applications of 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid are diverse and promising. In the context of inflammatory diseases, this compound has shown efficacy in reducing inflammation in animal models of arthritis and other inflammatory conditions. Its antioxidant properties make it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease, where oxidative stress plays a crucial role. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in cancer patients, with preliminary results indicating promising outcomes.
Recent Research Advancements: Recent advancements in the study of 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid have shed light on its mechanisms of action and potential therapeutic targets. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound can selectively inhibit specific enzymes involved in inflammatory responses, thereby reducing inflammation without causing significant side effects. Another study in Cancer Research demonstrated its ability to induce apoptosis in cancer cells by targeting mitochondrial pathways.
Safety Considerations: While 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid shows great promise as a therapeutic agent, safety considerations are paramount. Preclinical studies have generally indicated low toxicity at therapeutic doses, but further research is needed to fully understand its long-term effects. Regulatory agencies such as the FDA are closely monitoring ongoing clinical trials to ensure that safety standards are met before any potential approval for clinical use.
Conclusion: In summary, 2-(3-methylpyrazin-2-yl)-2-oxoacetic acid (CAS No. 2229306-18-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its anti-inflammatory, antioxidant, and anticancer properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
2229306-18-5 (2-(3-methylpyrazin-2-yl)-2-oxoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)